Cas no 1798491-49-2 (4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1798491-49-2
• MF: C₁₆H₁₆FNO₅S
• MW: 353.365346908569
• CID: 5376996
• Update Time: 2025-06-08

4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C16H16FNO5S/c1-11-6-13(7-16(19)22-11)23-14-8-18(9-14)24(20,21)10-12-4-2-3-5-15(12)17/h2-7,14H,8-10H2,1H3
• InChI Key： DHDLWTUNXADMIP-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(S(CC3=CC=CC=C3F)(=O)=O)C2)=C1

Additional information on 4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one

Research Briefing on 4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one (CAS: 1798491-49-2)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 4-[1-[(2-fluorophenyl)methylsulfonyl]azetidin-3-yl]oxy-6-methylpyran-2-one (CAS: 1798491-49-2). As a sulfonyl-containing heterocyclic compound, this molecule has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeted drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry reported the optimized synthetic route for this compound, achieving an overall yield of 68% through a five-step process. The key reaction involved nucleophilic substitution of the azetidin-3-ol precursor with 6-methyl-2-pyrone, followed by sulfonylation with 2-fluorobenzylsulfonyl chloride. X-ray crystallography confirmed the molecular structure, revealing important conformational features that may influence its biological activity.

Pharmacological investigations have demonstrated promising kinase inhibitory activity, with particular efficacy against PI3Kδ (IC50 = 12.3 nM) and mTOR (IC50 = 47.8 nM). Molecular docking studies suggest that the fluorophenylsulfonyl moiety plays a critical role in binding to the ATP pocket of these kinases. These findings position the compound as a potential lead for developing new anticancer agents, with ongoing preclinical studies evaluating its pharmacokinetic properties and toxicity profile.

Recent patent applications (WO2023017261, US2023027063) have disclosed novel derivatives of this core structure, indicating growing commercial interest. The compound's metabolic stability has been improved through structural modifications, with some analogs showing enhanced oral bioavailability in rodent models. However, challenges remain in optimizing selectivity against related kinases and reducing potential off-target effects.

Future research directions include comprehensive structure-activity relationship studies to identify more potent and selective analogs, as well as investigations into combination therapies with existing anticancer drugs. The unique chemical scaffold of 1798491-49-2 continues to offer opportunities for innovation in drug discovery, particularly in the development of targeted therapies for hematological malignancies and solid tumors.